Cas no 2138109-75-6 (2-(2,2-dimethylpropyl)imidazo1,2-apyridine-3-carboxylic acid)
2-(2,2-dimethylpropyl)imidazo1,2-apyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,2-dimethylpropyl)imidazo1,2-apyridine-3-carboxylic acid
- EN300-1197421
- 2138109-75-6
- 2-(2,2-dimethylpropyl)imidazo[1,2-a]pyridine-3-carboxylic acid
-
- Inchi: 1S/C13H16N2O2/c1-13(2,3)8-9-11(12(16)17)15-7-5-4-6-10(15)14-9/h4-7H,8H2,1-3H3,(H,16,17)
- InChI Key: ZSYBQXRDMRGKGS-UHFFFAOYSA-N
- SMILES: OC(C1=C(CC(C)(C)C)N=C2C=CC=CN12)=O
Computed Properties
- Exact Mass: 232.121177757g/mol
- Monoisotopic Mass: 232.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 54.6Ų
2-(2,2-dimethylpropyl)imidazo1,2-apyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1197421-0.05g |
2-(2,2-dimethylpropyl)imidazo[1,2-a]pyridine-3-carboxylic acid |
2138109-75-6 | 0.05g |
$1020.0 | 2023-05-26 | ||
| Enamine | EN300-1197421-0.1g |
2-(2,2-dimethylpropyl)imidazo[1,2-a]pyridine-3-carboxylic acid |
2138109-75-6 | 0.1g |
$1068.0 | 2023-05-26 | ||
| Enamine | EN300-1197421-0.25g |
2-(2,2-dimethylpropyl)imidazo[1,2-a]pyridine-3-carboxylic acid |
2138109-75-6 | 0.25g |
$1117.0 | 2023-05-26 | ||
| Enamine | EN300-1197421-0.5g |
2-(2,2-dimethylpropyl)imidazo[1,2-a]pyridine-3-carboxylic acid |
2138109-75-6 | 0.5g |
$1165.0 | 2023-05-26 | ||
| Enamine | EN300-1197421-1.0g |
2-(2,2-dimethylpropyl)imidazo[1,2-a]pyridine-3-carboxylic acid |
2138109-75-6 | 1g |
$1214.0 | 2023-05-26 | ||
| Enamine | EN300-1197421-2.5g |
2-(2,2-dimethylpropyl)imidazo[1,2-a]pyridine-3-carboxylic acid |
2138109-75-6 | 2.5g |
$2379.0 | 2023-05-26 | ||
| Enamine | EN300-1197421-5.0g |
2-(2,2-dimethylpropyl)imidazo[1,2-a]pyridine-3-carboxylic acid |
2138109-75-6 | 5g |
$3520.0 | 2023-05-26 | ||
| Enamine | EN300-1197421-10.0g |
2-(2,2-dimethylpropyl)imidazo[1,2-a]pyridine-3-carboxylic acid |
2138109-75-6 | 10g |
$5221.0 | 2023-05-26 | ||
| Enamine | EN300-1197421-50mg |
2-(2,2-dimethylpropyl)imidazo[1,2-a]pyridine-3-carboxylic acid |
2138109-75-6 | 50mg |
$888.0 | 2023-10-03 | ||
| Enamine | EN300-1197421-100mg |
2-(2,2-dimethylpropyl)imidazo[1,2-a]pyridine-3-carboxylic acid |
2138109-75-6 | 100mg |
$930.0 | 2023-10-03 |
2-(2,2-dimethylpropyl)imidazo1,2-apyridine-3-carboxylic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 2-(2,2-dimethylpropyl)imidazo1,2-apyridine-3-carboxylic acid
Introduction to 2-(2,2-dimethylpropyl)imidazo1,2-apyridine-3-carboxylic acid (CAS No. 2138109-75-6) and Its Emerging Applications in Chemical Biology
2-(2,2-dimethylpropyl)imidazo1,2-apyridine-3-carboxylic acid, identified by its CAS number 2138109-75-6, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties. This compound belongs to the imidazopyridine class, a scaffold known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a carboxylic acid functional group at the 3-position and a bulky 2,2-dimethylpropyl substituent at the 2-position of the imidazopyridine core imparts distinct physicochemical properties that make it an attractive candidate for drug discovery and medicinal chemistry research.
The imidazopyridine moiety is a privileged structure in medicinal chemistry, characterized by its ability to interact with various biological targets such as enzymes and receptors. The carboxylic acid group not only enhances solubility but also provides a site for further derivatization, enabling the synthesis of analogs with tailored biological activities. The 2,2-dimethylpropyl substituent increases lipophilicity, which can improve membrane permeability and thus oral bioavailability—a critical factor in drug development.
Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 2-(2,2-dimethylpropyl)imidazo1,2-apyridine-3-carboxylic acid as a lead compound for therapeutic intervention. Studies have demonstrated its potential in modulating pathways associated with chronic diseases. For instance, research indicates that derivatives of this scaffold may exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The carboxylic acid moiety has been exploited to design molecules capable of engaging with proteases involved in inflammatory responses, offering promising avenues for treating autoimmune disorders.
In the realm of anticancer research, the imidazopyridine core has been investigated for its ability to disrupt oncogenic signaling networks. Preclinical studies have shown that certain analogs can induce apoptosis in tumor cells while sparing healthy tissues. The steric bulk provided by the 2,2-dimethylpropyl group appears to fine-tune binding interactions with target proteins, enhancing selectivity and potency. Furthermore, the carboxylic acid group allows for conjugation with cytotoxic agents or imaging probes, opening up possibilities for targeted therapy and real-time monitoring of treatment efficacy.
The synthesis of 2-(2,2-dimethylpropyl)imidazo1,2-apyridine-3-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility. Modern synthetic methodologies have enabled efficient construction of this scaffold using transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These techniques have not only streamlined production but also allowed for rapid diversification of the chemical library derived from this core structure. The versatility of this approach has spurred interest in exploring related analogs with modified substituents or additional functional groups.
The pharmacokinetic profile of CAS No. 2138109-75-6 derivatives has been a focal point of investigation. The balance between lipophilicity conferred by the dimethylpropyl group and solubility enhanced by the carboxylic acid moiety is crucial for optimizing bioavailability and minimizing off-target effects. Advanced pharmacokinetic modeling has helped predict metabolic stability and excretion pathways, guiding rational drug design efforts. Additionally, structure-activity relationship (SAR) studies have provided insights into how modifications at different positions of the molecule influence biological activity.
Emerging evidence suggests that imidazopyridine-based compounds, including derivatives of CAS No. 2138109-75-6, may play a role in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The ability of these molecules to cross the blood-brain barrier and interact with neuronal receptors has been explored in preclinical models. Notably, the carboxylic acid group has been utilized to develop prodrugs that release active species within the brain upon enzymatic hydrolysis—a strategy aimed at improving therapeutic efficacy while reducing systemic side effects.
The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like CAS No. 2138109-75-6. Predictive models trained on large datasets have identified key structural features that correlate with biological activity, guiding chemists toward designing more effective derivatives. These computational tools have also been used to assess potential toxicity profiles early in the development process, thereby reducing attrition rates associated with late-stage failures.
Future directions in research on this compound include exploring its potential as an intermediate in synthesizing novel therapeutics or as a tool compound for mechanistic studies in cellular biology. The combination of synthetic innovation with cutting-edge biochemical assays promises to unlock new therapeutic modalities based on this versatile scaffold.
2138109-75-6 (2-(2,2-dimethylpropyl)imidazo1,2-apyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)